Cas no 2097934-85-3 (1-[(1-Hydroxycyclohex-2-en-1-yl)methyl]-3-[2-(trifluoromethyl)phenyl]urea)

1-[(1-Hydroxycyclohex-2-en-1-yl)methyl]-3-[2-(trifluoromethyl)phenyl]urea is a specialized urea derivative featuring a hydroxycyclohexenylmethyl group and a trifluoromethylphenyl substituent. This compound exhibits potential utility in medicinal chemistry and agrochemical research due to its unique structural framework, which combines a cyclohexenyl alcohol moiety with a trifluoromethylphenyl urea backbone. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, while the hydroxycyclohexenylmethyl segment may contribute to stereoselective interactions. Its well-defined molecular architecture makes it a candidate for further exploration in drug discovery, particularly in targeting enzymes or receptors where urea-based scaffolds are pharmacologically relevant. The compound's synthetic versatility allows for derivatization to optimize physicochemical and biological properties.
1-[(1-Hydroxycyclohex-2-en-1-yl)methyl]-3-[2-(trifluoromethyl)phenyl]urea structure
2097934-85-3 structure
Product Name:1-[(1-Hydroxycyclohex-2-en-1-yl)methyl]-3-[2-(trifluoromethyl)phenyl]urea
CAS No:2097934-85-3
MF:C15H17F3N2O2
MW:314.302894353867
CID:5473606
PubChem ID:126852031
Update Time:2025-06-09

1-[(1-Hydroxycyclohex-2-en-1-yl)methyl]-3-[2-(trifluoromethyl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

    • AKOS032456322
    • 2097934-85-3
    • F5857-6815
    • 1-[(1-hydroxycyclohex-2-en-1-yl)methyl]-3-[2-(trifluoromethyl)phenyl]urea
    • 1-[(1-Hydroxycyclohex-2-en-1-yl)methyl]-3-[2-(trifluoromethyl)phenyl]urea
    • Inchi: 1S/C15H17F3N2O2/c16-15(17,18)11-6-2-3-7-12(11)20-13(21)19-10-14(22)8-4-1-5-9-14/h2-4,6-8,22H,1,5,9-10H2,(H2,19,20,21)
    • InChI Key: XJDVUCTZBUXBFW-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1NC(NCC1(C=CCCC1)O)=O)(F)F

Computed Properties

  • Exact Mass: 314.12421228g/mol
  • Monoisotopic Mass: 314.12421228g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 61.4Ų

1-[(1-Hydroxycyclohex-2-en-1-yl)methyl]-3-[2-(trifluoromethyl)phenyl]urea Pricemore >>

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1-[(1-Hydroxycyclohex-2-en-1-yl)methyl]-3-[2-(trifluoromethyl)phenyl]urea Related Literature

Additional information on 1-[(1-Hydroxycyclohex-2-en-1-yl)methyl]-3-[2-(trifluoromethyl)phenyl]urea

Comprehensive Overview of 1-[(1-Hydroxycyclohex-2-en-1-yl)methyl]-3-[2-(trifluoromethyl)phenyl]urea (CAS No. 2097934-85-3)

The compound 1-[(1-Hydroxycyclohex-2-en-1-yl)methyl]-3-[2-(trifluoromethyl)phenyl]urea (CAS No. 2097934-85-3) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a hydroxycyclohexenyl moiety and a trifluoromethylphenyl group, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with various biological targets.

In recent years, the demand for trifluoromethylated compounds has surged, driven by their enhanced metabolic stability and lipophilicity in drug design. The presence of the trifluoromethyl group in this urea derivative aligns with current trends in medicinal chemistry, where fluorine incorporation is a key strategy for improving drug efficacy. This compound's CAS No. 2097934-85-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, 1-[(1-Hydroxycyclohex-2-en-1-yl)methyl]-3-[2-(trifluoromethyl)phenyl]urea exemplifies modern green chemistry principles. Its synthesis often involves catalytic methods to minimize waste, a topic highly prioritized in sustainable science. Laboratories worldwide are exploring its structure-activity relationships (SAR) to optimize its properties for specific applications, such as enzyme inhibition or material coatings.

The compound's hydroxycyclohexenyl segment contributes to its conformational flexibility, a trait valued in molecular docking studies. Computational chemists frequently investigate its 3D interactions with proteins, leveraging tools like AI-driven drug discovery platforms. This intersection of experimental and in silico research positions CAS No. 2097934-85-3 as a bridge between traditional and next-gen pharmaceutical development.

Industrial applications of this urea derivative extend beyond biomedicine. Its thermal stability and solubility profile make it a candidate for advanced polymer additives or liquid crystal formulations. As industries seek alternatives to conventional materials, compounds like 1-[(1-Hydroxycyclohex-2-en-1-yl)methyl]-3-[2-(trifluoromethyl)phenyl]urea offer innovative solutions aligned with global sustainability goals.

Analytical characterization of this compound typically involves HPLC-MS and NMR spectroscopy, techniques central to quality control in fine chemical production. The precise quantification of its regioisomeric purity is critical for reproducibility in research, a concern frequently raised in peer-reviewed literature. These methodological details are often highlighted in patent filings related to its use.

Emerging studies suggest potential synergies between this compound and biodegradable materials, addressing the growing consumer demand for eco-friendly products. Its compatibility with bio-based solvents could revolutionize formulation sciences, reducing reliance on petrochemical derivatives. Such applications resonate with the United Nations' Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

In conclusion, 1-[(1-Hydroxycyclohex-2-en-1-yl)methyl]-3-[2-(trifluoromethyl)phenyl]urea represents a multifaceted chemical entity with broad interdisciplinary relevance. Its CAS No. 2097934-85-3 serves as a gateway to diverse scientific inquiries, from precision medicine to smart materials. As research progresses, this compound will likely feature prominently in both academic publications and industrial innovation pipelines.

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